Cas no 461699-34-3 (2-Amino-4-(trifluoromethoxy)phenol)

2-Amino-4-(trifluoromethoxy)phenol structure
461699-34-3 structure
Product Name:2-Amino-4-(trifluoromethoxy)phenol
CAS No:461699-34-3
MF:C7H6F3NO2
MW:193.123252391815
MDL:MFCD01862083
CID:1026397
PubChem ID:2737729
Update Time:2025-04-20

2-Amino-4-(trifluoromethoxy)phenol Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-4-(trifluoromethoxy)phenol
    • 2-amino-4-[(trifluoromethyl)oxy]phenol
    • 2-amino-4-trifluoromethoxy phenol
    • 2-Amino-4-trifluoromethoxy-phenol
    • 5-trifluoromethoxy-2-hydroxyaniline
    • AC1MC7R5
    • ANW-63878
    • CTK1D2006
    • PC2780
    • SureCN1024889
    • 2-amino-4-(trifluoromethyloxy)phenol
    • EN300-1697959
    • Z1741966857
    • CS-0099386
    • 461699-34-3
    • AKOS006229594
    • PS-8325
    • SCHEMBL1024889
    • DB-346717
    • MFCD01862083
    • 2-amino-4-trifluoromethoxyphenol
    • 2-Hydroxy-5-(trifluoromethoxy)aniline
    • AMY28425
    • DTXSID90372228
    • Phenol, 2-amino-4-(trifluoromethoxy)-
    • MDL: MFCD01862083
    • Inchi: 1S/C7H6F3NO2/c8-7(9,10)13-4-1-2-6(12)5(11)3-4/h1-3,12H,11H2
    • InChI Key: DNYJUUSAYDJKAF-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(=C(C=1)N)O)(F)F

Computed Properties

  • Exact Mass: 193.03506292g/mol
  • Monoisotopic Mass: 193.03506292g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 55.5Ų

2-Amino-4-(trifluoromethoxy)phenol Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

2-Amino-4-(trifluoromethoxy)phenol Pricemore >>

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